Cas no 1420841-42-4 (tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate
• CAS No: 1420841-42-4
• MF: C₁₃H₂₅NO₂S
• MW: 259.408102750778
• CID: 2175841
• PubChem ID: 71631603
• Update Time: 2023-11-24

tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(3-mercaptopropyl)piperidine-1-carboxylate
• AM98683
• tert-butyl 2-(3-sulfanylpropyl)piperidine-1-carboxylate

• Inchi： 1S/C13H25NO2S/c1-13(2,3)16-12(15)14-9-5-4-7-11(14)8-6-10-17/h11,17H,4-10H2,1-3H3
• InChI Key： QJPVHDNZFXULFQ-UHFFFAOYSA-N
• SMILES： SCCCC1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 250
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives